Cas no 202074-30-4 (3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)-)
3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)-
- (3E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one
- 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (3E)-
- 1,1,1-Trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one
- (E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one
- (E)-1,1,1-trifluoro-4-(1-methylindol-3-yl)but-3-en-2-one
- (E)-1,1,1-Trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one
- 11R-1064
- 202074-30-4
- MFCD03102796
- AKOS015991944
- JFULRMQIUIIAME-VOTSOKGWSA-N
-
- MDL: MFCD03102796
- Inchi: 1S/C13H10F3NO/c1-17-8-9(6-7-12(18)13(14,15)16)10-4-2-3-5-11(10)17/h2-8H,1H3/b7-6+
- InChI Key: JFULRMQIUIIAME-VOTSOKGWSA-N
- SMILES: C(F)(F)(F)C(=O)/C=C/C1C2=C(N(C)C=1)C=CC=C2
Computed Properties
- Exact Mass: 253.07144843Da
- Monoisotopic Mass: 253.07144843Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 22Ų
3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB296475-100 mg |
(E)-1,1,1-Trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one, 90%; . |
202074-30-4 | 90% | 100MG |
€267.70 | 2023-02-28 | |
| Key Organics Ltd | 11R-1064-1MG |
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one |
202074-30-4 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 11R-1064-5MG |
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one |
202074-30-4 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 11R-1064-10MG |
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one |
202074-30-4 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 11R-1064-50MG |
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one |
202074-30-4 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | 11R-1064-100MG |
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one |
202074-30-4 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662927-1mg |
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one |
202074-30-4 | 98% | 1mg |
¥535 | 2023-02-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662927-2mg |
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one |
202074-30-4 | 98% | 2mg |
¥536 | 2023-02-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662927-5mg |
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one |
202074-30-4 | 98% | 5mg |
¥573 | 2023-02-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662927-10mg |
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one |
202074-30-4 | 98% | 10mg |
¥739 | 2023-02-23 |
3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)-
Comprehensive Overview of 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- (CAS No. 202074-30-4)
The compound 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- (CAS No. 202074-30-4) is a fluorinated organic molecule with a unique structure combining a trifluoromethyl group and an indole moiety. This combination makes it a subject of interest in pharmaceutical and materials science research. The (E)-configuration indicates the trans arrangement of substituents around the double bond, which is critical for its stereochemical properties. Researchers are increasingly exploring such fluorinated indole derivatives due to their potential applications in drug discovery and agrochemical development.
In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoro group in 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- contributes to its lipophilicity, making it a candidate for probing biological targets. Users searching for "fluorinated indole synthesis" or "CAS 202074-30-4 applications" often seek insights into its synthetic pathways and industrial relevance. This compound’s versatility aligns with trends in green chemistry, where researchers aim to minimize environmental impact while maximizing efficiency.
The 1-methyl-1H-indol-3-yl segment of the molecule is particularly noteworthy, as indole derivatives are prevalent in natural products and pharmaceuticals. This structural feature has sparked interest in its potential role in neurological research and antioxidant studies. Queries like "indole-based fluorophores" or "E-configuration effects on bioactivity" reflect the growing curiosity about its optical and biological properties. The compound’s conjugated system also suggests possible applications in organic electronics, such as OLEDs or sensors.
From a synthetic perspective, 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- can be prepared via cross-coupling reactions or Wittig olefination, methods frequently discussed in academic forums. Its CAS No. 202074-30-4 serves as a unique identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening or medicinal chemistry often prioritize such compounds for their modular scaffolds. The rise of AI-assisted molecular design has further amplified interest in structurally complex molecules like this one.
In conclusion, 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- represents a compelling case study in modern chemical innovation. Its dual functionality—combining fluorine and indole chemistry—positions it at the intersection of multiple disciplines. Whether for drug development, material science, or catalysis, this compound continues to inspire research and commercial exploration. For those investigating "fluorinated ketones in pharmaceuticals" or "CAS 202074-30-4 suppliers," understanding its properties is essential for advancing scientific and industrial goals.
202074-30-4 (3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)